Cas no 58115-31-4 (Aurantiamide)

• Product Name: Aurantiamide
• CAS No: 58115-31-4
• MF: C₂₅H₂₆N₂O₃
• MW: 402.4855
• CID: 373825
• PubChem ID: 185904
• Update Time: 2025-09-22

Aurantiamide Chemical and Physical Properties

Names and Identifiers

• AURANTIAMIDE
• Benzenepropanamide,R-(benzoylamino)-N- [(1S)-1-(hydroxymethyl)-2-phenylethyl]-,(RS)-
• N-((1s)-1-(((2s)-1-hydroxy-3-phenyl-propan-2-yl)carbamoyl)-2-phenyl-ethyl)benzamide
• Q63409338
• C25H26N2O3
• N-benzoylphenylalanylphenylalaninol
• W1087
• N-[(2S)-1-[[(2S)-1-hydroxy-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]benzamide
• E88650
• HY-N2909
• NS00094929
• CS-0023505
• SCHEMBL4372161
• AKOS032962235
• Benzenepropanamide, -(benzoylamino)-N-[1-(hydroxymethyl)-2-phenylethyl]-, [S-(R*,R*)]-; (S)--(Benzoylamino)-N-[(1S)-1-(hydroxymethyl)-2-phenylethyl]benzenepropanamide
• CHEMBL475827
• DTXSID90893261
• MS-26862
• 58115-31-4
• [ "" ]
• DA-71143
• (2S)-N-[(2S)-1-HYDROXY-3-PHENYLPROPAN-2-YL]-3-PHENYL-2-(PHENYLFORMAMIDO)PROPANAMIDE
• TMC-58B
• N-((S)-1-(((S)-1-Hydroxy-3-phenylpropan-2-yl)amino)-1-oxo-3-phenylpropan-2-yl)benzamide
• Aurantiamide

• Inchi： 1S/C25H26N2O3/c28-18-22(16-19-10-4-1-5-11-19)26-25(30)23(17-20-12-6-2-7-13-20)27-24(29)21-14-8-3-9-15-21/h1-15,22-23,28H,16-18H2,(H,26,30)(H,27,29)/t22-,23-/m0/s1
• InChI Key： KSVKECXWDNCRTM-GOTSBHOMSA-N
• SMILES： O([H])C([H])([H])[C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 402.19400
• Monoisotopic Mass: 402.194343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 402.5
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4

Experimental Properties

• Color/Form: Powder
• Density: 1.191
• Boiling Point: 723.6°Cat760mmHg
• Flash Point: 391.4°C
• Refractive Index: 1.609
• PSA: 78.43000
• LogP: 3.52930

Aurantiamide Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives